(R)-(+)-2-(alpha-Methylbenzylamino)-5-nitropyridine

• IUPAC Name: 5-nitro-N-[(1R)-1-phenylethyl]pyridin-2-amine
• InChI: InChI=1S/C13H13N3O2/c1-10(11-5-3-2-4-6-11)15-13-8-7-12(9-14-13)16(17)18/h2-10H,1H3,(H,14,15)/t10-/m1/s1
• InChI Key: RAKMWGKBCDCUDX-SNVBAGLBSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NC2=NC=C(C=C2)[N+](=O)[O-]
• Isomeric SMILES: C[C@H](C1=CC=CC=C1)NC2=NC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C13H13N3O2
• DSSTOX Substance ID: DTXSID10463783
• Molecular Weight: 243.26 g/mol
• CAS RN: 64138-65-4

Description

“®-(+)-α-Methylbenzylamine” is a nitrogen source that is widely used as a representative substrate to study the chemo-enzymatic kinetic resolution of primary amines. It can be used as a reactant for the synthesis of dihydro-5H-dibenz[c,e]azepinium salts by reacting with racemic biphenol derivatives. It is also used in the synthesis of o-fluorobenzylamines.

Molecular Structure Analysis

The molecular formula of “®-(+)-α-Methylbenzylamine” is C8H11N, and its molecular weight is 121.18.

Physical And Chemical Properties Analysis

“®-(+)-α-Methylbenzylamine” is a liquid at 20°C. It has a refractive index of 1.526 (lit.) and a density of 0.94 g/mL at 25°C (lit.). Its boiling point is 185°C/756 mmHg (lit.).

Scientific Research Applications

Nonlinear Optical Properties

MBANP has been extensively studied for its nonlinear optical properties, which are crucial for applications in laser technology, optical switching, and frequency conversion. Kondo et al. (1988) highlighted MBANP's large hyperpolarizability and efficient charge-transfer absorption, making it comparable to other para-nitroaniline-like molecules. The crystal of MBANP exhibits a significant nonlinear optical coefficient, making it a strong candidate for developing optical devices (Kondo et al., 1988). Furthermore, Bailey et al. (2011) conducted single-crystal Raman and infrared studies, emphasizing MBANP's potential as an efficient laser Raman converter due to its high damage threshold and considerable wavenumber shift (Bailey et al., 2011).

Sensing Applications

MBANP derivatives have been explored for chemical sensing, particularly in detecting metal ions in aqueous media. Singh et al. (2020) designed fluorescent probes based on MBANP structures for selective and sensitive detection of Fe3+ and Hg2+ ions. These probes' fluorescence behavior changes upon interaction with these ions, showcasing MBANP derivatives' potential in environmental monitoring and biological systems (Singh et al., 2020).

Chemical and Physical Studies

MBANP and its derivatives have served as subjects in structural and chemical studies to understand molecular distortions, charge-density, and hydrogen bonding. Cole et al. (2002) reported on neutron-diffraction and charge-density studies of MBANP derivatives, linking molecular structures with their physical properties and explaining the discrepancies in expected and observed second-harmonic generation outputs (Cole et al., 2002). This research contributes to a deeper understanding of how molecular characteristics influence material properties in nonlinear optics.

Crystal Growth and Material Development

The growth behavior and kinetics of MBANP crystals have implications for manufacturing optical devices. Halfpenny et al. (1993) discussed the anomalous dependence of growth rate on supersaturation, developing techniques to prepare large, high-quality single crystals of MBANP suitable for optical studies and device fabrication (Halfpenny et al., 1993). Understanding and controlling MBANP's crystal growth are essential for its application in nonlinear optical devices.

Safety and Hazards

“®-(+)-α-Methylbenzylamine” is classified as Acute Tox. 4 Dermal, Acute Tox. 4 Oral, Eye Dam. 1, and Skin Corr. 1B. It is combustible and corrosive. It is toxic if swallowed or inhaled, causes skin and eye irritation, and may cause respiratory irritation.